Cas no 73356-07-7 (1,4-Naphthalenedione, 2-cyclododecyl-3-hydroxy-)

1,4-Naphthalenedione, 2-cyclododecyl-3-hydroxy- structure
73356-07-7 structure
Product Name:1,4-Naphthalenedione, 2-cyclododecyl-3-hydroxy-
CAS No:73356-07-7
MF:C22H28O3
MW:340.455926895142
CID:542600
PubChem ID:44332524
Update Time:2025-04-19

1,4-Naphthalenedione, 2-cyclododecyl-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione, 2-cyclododecyl-3-hydroxy-
    • 3-cyclododecyl-4-hydroxynaphthalene-1,2-dione
    • DTXSID80658326
    • 73356-07-7
    • CHEMBL103916
    • SCHEMBL11121475
    • Inchi: 1S/C22H28O3/c23-20-17-14-10-11-15-18(17)21(24)22(25)19(20)16-12-8-6-4-2-1-3-5-7-9-13-16/h10-11,14-16,23H,1-9,12-13H2
    • InChI Key: GLMMNSCRGZVNQA-UHFFFAOYSA-N
    • SMILES: OC1C2C=CC=CC=2C(C(C=1C1CCCCCCCCCCC1)=O)=O

Computed Properties

  • Exact Mass: 340.204
  • Monoisotopic Mass: 340.204
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2
  • XLogP3: 6.6
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